ethyl 2-[2-(4-chlorophenyl)-3-(4-nitrophenyl)-4,6-dioxohexahydro-5H-pyrrolo[3,4-d]isoxazol-5-yl]-4,5-dimethylthiophene-3-carboxylate

• IUPAC Name: ethyl 2-[2-(4-chlorophenyl)-3-(4-nitrophenyl)-4,6-dioxo-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazol-5-yl]-4,5-dimethylthiophene-3-carboxylate
• InChI: InChI=1S/C26H22ClN3O7S/c1-4-36-26(33)19-13(2)14(3)38-25(19)28-23(31)20-21(15-5-9-18(10-6-15)30(34)35)29(37-22(20)24(28)32)17-11-7-16(27)8-12-17/h5-12,20-22H,4H2,1-3H3
• InChI Key: NDDWDIUNRULTLD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C)N2C(=O)C3C(N(OC3C2=O)C4=CC=C(C=C4)Cl)C5=CC=C(C=C5)[N+](=O)[O-]
• Molecular Formula: C26H22ClN3O7S
• Molecular Weight: 556.0 g/mol

Description

Ethyl 2-[2-(4-chlorophenyl)-3-(4-nitrophenyl)-4,6-dioxohexahydro-5H-pyrrolo[3,4-d]isoxazol-5-yl]-4,5-dimethylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C26H22ClN3O7S and its molecular weight is 555.99. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research efforts have focused on the synthesis and structural characterization of compounds with complex structures, such as substituted pyrrolo[3,2-d]isoxazoles, which are created through diastereoselective 1,3-dipolar cycloaddition reactions. These compounds, including variants like ethyl (3R*,3aR*,6aR*)-6-benzyl-3-(4-bromophenyl)-4,5-dioxo-2,6a-diphenylhexahydro-3aHpyrrolo[3,2-d]isoxazole-3a-carboxylate, have been analyzed using single-crystal X-ray analysis to determine their molecular structures (Moroz et al., 2018).

Photophysical and Photoreactive Properties

Compounds with ethyl 2-arylthiazole-5-carboxylates show significant photophysical properties and have been studied for their potential as singlet-oxygen sensitizers, indicative of applications in photodynamic therapy or as components in light-sensitive materials (Amati et al., 2010).

Anticancer Activity

Novel heterocycles utilizing thiophene-incorporated thioureido substituents have shown potent anticancer activity against specific human cancer cell lines, suggesting the potential medicinal chemistry applications of related compounds (Abdel-Motaal et al., 2020).

Antimicrobial Agents

Pyrazole derivatives, including those synthesized from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, have been evaluated for their antimicrobial activity, offering insights into the development of new antibacterial and antifungal agents (Hafez et al., 2016).

Material Science Applications

Research into the electrochemical and electrochromic properties of polymers derived from similar compounds indicates potential applications in the development of new materials for electronics and optoelectronics, highlighting the versatility of these chemical structures in various scientific and industrial fields (Hu et al., 2013).